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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401 Get Quote

Technical Support Center: 4-tert-Butyl-2-
nitrophenol
This guide provides essential safety information, handling procedures, and storage

requirements for 4-tert-Butyl-2-nitrophenol. It is intended for researchers, scientists, and

professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-tert-Butyl-2-nitrophenol?

A1: 4-tert-Butyl-2-nitrophenol is classified as a hazardous substance. The primary hazards

include:

Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: To minimize exposure risk, the following personal protective equipment (PPE) should be

worn at all times:

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or a face shield.

Body Protection: Wear a lab coat or other suitable protective clothing.[1]

Respiratory Protection: If dusts are generated, use a P2 filter-type respirator.

Q3: What are the immediate first aid measures in case of accidental exposure?

A3: In the event of an exposure, follow these first aid guidelines:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. If wearing contact

lenses, remove them if it is easy to do so and continue rinsing. If eye irritation persists, get

medical attention.[1]

If Swallowed: Rinse the mouth with water. Immediately seek medical attention.[1]

Q4: How should I properly store 4-tert-Butyl-2-nitrophenol in the laboratory?

A4: Proper storage is crucial for maintaining the stability and safety of the compound. Follow

these storage conditions:

Keep the container tightly closed.[1]

Store in a cool, dry, and well-ventilated area.[1][2]

Protect from light and air exposure.[1]
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Some suppliers recommend storage at 2-8°C.[3]

It is also advised to store the compound under an inert gas.[1]

Q5: What substances are incompatible with 4-tert-Butyl-2-nitrophenol?

A5: Avoid contact with oxidizing agents.[1] Phenolic compounds, in general, can also react as

weak organic acids and are incompatible with strong reducing agents, hydrides, nitrides, and

alkali metals.[4][5]

Q6: What should I do in case of a spill?

A6: In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.

Suppress any dust or vapors with a water spray. Contain the spill using an inert absorbent

material like vermiculite and dispose of it as hazardous waste.[2] Prevent the product from

entering drains.[1]

Quantitative Data Summary
Property Value Source

Melting Point 27 - 29 °C

Boiling Point 97 °C at 1 hPa

Density 1.12 g/mL at 25 °C [3][6]

Storage Temperature 2 - 8 °C (recommended) [3]

Experimental Workflow: Safe Handling and Storage
Lifecycle
The following diagram outlines the key stages for the safe handling and storage of 4-tert-
Butyl-2-nitrophenol, from receipt to disposal.
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Safe Handling and Storage Workflow for 4-tert-Butyl-2-nitrophenol

Storage Conditions

Handling Precautions

Emergency Actions

Receiving

Storage

Inspect & Log

Emergency Preparedness

Handling & Experimentation

Retrieve for Use

Tightly Closed Container
Cool, Dry, Well-Ventilated
Protect from Light & Air

Store at 2-8°C
Under Inert Gas

Return Unused

Waste Disposal

Dispose of Waste

Wear PPE (Gloves, Goggles, Lab Coat)
Use in Ventilated Hood

Avoid Contact & Inhalation
Wash Hands After Use

First Aid Measures
Spill Containment

Fire Extinguishing Procedures

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-tert-Butyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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